Cas no 2229627-35-2 (1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine)

1-(3-Chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine is a fluorinated cyclopropane derivative with a chloro-difluorophenyl substituent, exhibiting unique structural and electronic properties. Its difluorocyclopropane moiety enhances steric and electronic effects, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The compound's chlorine and fluorine substituents contribute to its stability and reactivity, enabling selective functionalization. Its rigid cyclopropane ring may confer conformational constraints, potentially improving binding affinity in target applications. This compound is particularly suited for use in the development of novel active ingredients, where its distinct substitution pattern can influence biological activity and metabolic stability. Handling requires standard safety precautions for halogenated amines.
1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine structure
2229627-35-2 structure
Product Name:1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine
CAS No:2229627-35-2
MF:C9H6ClF4N
MW:239.59725522995
CID:5922443
PubChem ID:165853221
Update Time:2025-05-20

1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine
    • EN300-1943702
    • 2229627-35-2
    • Inchi: 1S/C9H6ClF4N/c10-4-1-2-5(11)6(7(4)12)8(15)3-9(8,13)14/h1-2H,3,15H2
    • InChI Key: DXQLYFVKFOYEEP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1F)C1(CC1(F)F)N)F

Computed Properties

  • Exact Mass: 239.0124895g/mol
  • Monoisotopic Mass: 239.0124895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine Pricemore >>

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Additional information on 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropan-1-amine

1-(3-Chloro-2,6-Difluorophenyl)-2,2-Difluorocyclopropan-1-Amine: A Comprehensive Overview

1-(3-Chloro-2,6-Difluorophenyl)-2,2-Difluorocyclopropan-1-Amine, commonly referred to by its CAS number 2229627-35-2, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its distinctive structure and potential applications. Recent studies have highlighted its role in drug discovery and advanced materials development, making it a subject of intense research interest.

The molecular structure of 1-(3-Chloro-2,6-Difluorophenyl)-2,2-Difluorocyclopropan-1-Amine is characterized by a cyclopropane ring substituted with fluorine atoms and a chlorophenyl group. The presence of multiple halogen substituents imparts unique electronic and steric properties to the molecule. These attributes make it an ideal candidate for exploring novel chemical reactions and applications in diverse scientific domains.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through innovative methodologies. Researchers have employed catalytic processes and optimized reaction conditions to achieve high yields and purity levels. These breakthroughs have not only enhanced the accessibility of the compound but also facilitated its integration into various experimental setups.

In the context of pharmaceutical research, 1-(3-Chloro-2,6-Difluorophenyl)-2,2-Difluorocyclopropan-1-Amine has been investigated for its potential as a lead compound in drug development. Its ability to interact with specific biological targets has been explored through computational modeling and in vitro assays. Preliminary findings suggest that this compound exhibits promising pharmacological properties, warranting further exploration in preclinical studies.

Beyond pharmacology, this compound has also found relevance in materials science. Its unique electronic configuration makes it a candidate for applications in semiconductors and advanced polymers. Ongoing research is focused on understanding its compatibility with existing materials and its potential to enhance the performance of electronic devices.

The environmental impact of 1-(3-Chloro-2,6-Difluorophenyl)-2,2-Difluorocyclopropan-1-Amine is another area of active investigation. Scientists are evaluating its biodegradation pathways and potential toxicity to aquatic organisms. These studies are crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In summary, 1-(3-Chloro-2,6-Difluorophenyl)-2,2-Difluorocyclopropan-1-Amine (CAS 2229627-35-2) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile properties and wide-ranging applications underscore its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions across multiple disciplines.

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